Cas no 915923-72-7 (3-(2,2-Dimethylpropanoyl)amino-4-methylbenzoic Acid)

• Product Name: 3-(2,2-Dimethylpropanoyl)amino-4-methylbenzoic Acid
• CAS No: 915923-72-7
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• MDL: MFCD08692001
• CID: 1086936
• PubChem ID: 16773581
• Update Time: 2025-11-02

3-(2,2-Dimethylpropanoyl)amino-4-methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-3-pivalamidobenzoic acid
• 3-(2,2-dimethylpropanoylamino)-4-methylbenzoic acid
• 3-[(2,2-dimethylpropanoyl)amino]-4-methylbenzoic acid
• 3-[(2,2-dimethylpropanoyl)amino]-4-methylbenzoic acid(SALTDATA: FREE)
• MFCD08692001
• AKOS000104509
• BS-36458
• 3-(2,2-Dimethylpropanamido)-4-methylbenzoic acid
• 4-Methyl-3-pivalamidobenzoicacid
• DTXSID20588239
• 915923-72-7
• CS-0366614
• 3-(2,2-Dimethylpropanoyl)amino-4-methylbenzoic Acid

• MDL： MFCD08692001
• Inchi： 1S/C13H17NO3/c1-8-5-6-9(11(15)16)7-10(8)14-12(17)13(2,3)4/h5-7H,1-4H3,(H,14,17)(H,15,16)
• InChI Key： XTJFPDDBFZQSKY-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C)NC1C=C(C(=O)O)C=CC=1C

Computed Properties

• Exact Mass: 235.12100
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.171
• Boiling Point: 431.356°C at 760 mmHg
• Flash Point: 214.677°C
• Refractive Index: 1.572
• PSA: 66.40000
• LogP: 2.75080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 3-(2,2-Dimethylpropanoyl)amino-4-methylbenzoic Acid

3-(2,2-Dimethylpropanoyl)amino-4-methylbenzoic Acid: A Versatile Compound in Pharmaceutical Research

3-(2,2-Dimethylpropanoyl)amino-4-methylbenzoic Acid is a multifunctional organic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its 4-methylbenzoic acid core and the presence of a 2,2-dimethylpropanoyl group, represents a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential applications in drug development, particularly in the design of small-molecule therapeutics targeting inflammatory and metabolic disorders. The integration of advanced synthetic methodologies and computational modeling has further enhanced the understanding of its chemical behavior, making it a promising candidate for future therapeutic innovations.

The 3-(2,2-Dimethylpropanoyl)amino-4-methylbenzoic Acid molecule exhibits a complex stereochemical profile, which is critical for its biological activity. The 2,2-dimethylpropanoyl substituent introduces steric hindrance and alters the electronic distribution within the aromatic ring, influencing its interactions with biological targets. This structural feature is particularly relevant in the context of ligand-receptor binding, where precise molecular geometry is essential for optimal pharmacological effects. Researchers have demonstrated that the introduction of such bulky groups can significantly modulate the potency and selectivity of drug candidates, as evidenced by recent work on the development of anti-inflammatory agents.

Recent advances in medicinal chemistry have revealed that 3-(2,2-Dimethylpropanoyl)amino-4-methylbenzoic Acid serves as a critical scaffold for the synthesis of compounds with potential anti-inflammatory and anti-diabetic properties. A 2023 study published in the Journal of Medicinal Chemistry explored its role in the design of novel inhibitors targeting the enzyme 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1), which is implicated in metabolic syndrome and obesity. The study demonstrated that derivatives of this compound exhibited improved affinity for the target enzyme, suggesting its utility as a lead molecule for the development of therapeutic agents. These findings underscore the importance of 4-methylbenzoic acid derivatives in the modulation of metabolic pathways.

From a synthetic perspective, the preparation of 3-(2,2-Dimethylpropanoyl)amino-4-methylbenzoic Acid involves a series of well-established chemical transformations, including nucleophilic substitution and amidation reactions. The incorporation of the 2,2-dimethylpropanoyl group is typically achieved through a two-step process involving the formation of an acyl chloride intermediate, followed by its coupling with the amino group of the aromatic ring. This synthetic strategy has been optimized using microwave-assisted protocols, which have been shown to enhance reaction efficiency and reduce the formation of byproducts. Such advancements in synthetic methodologies have made the compound more accessible for large-scale production and further exploration in preclinical studies.

Recent computational studies have provided valuable insights into the molecular interactions of 3-(2,2-Dimyrlpropanoyl)amino-4-methylbenzoic Acid with biological targets. Molecular docking simulations have revealed that the 4-methylbenzoic acid moiety plays a pivotal role in the formation of hydrogen bonds with key residues in target proteins. For instance, in the context of anti-inflammatory drug design, the compound has shown a strong binding affinity for the cyclooxygenase-2 (COX-2) enzyme, which is a primary target for non-steroidal anti-inflammatory drugs (NSAIDs). These findings align with experimental data from in vitro assays, which demonstrated significant inhibition of COX-2 activity at low micromolar concentrations. This dual validation of computational and experimental approaches has accelerated the development of derivative compounds with enhanced therapeutic profiles.

The pharmacological potential of 3-(2,2-Dimethylpropanoyl)amino-4-methylbenzoic Acid is further supported by its ability to modulate intracellular signaling pathways. Research published in Pharmacological Research (2023) highlighted its role in the regulation of the Akt/mTOR pathway, which is critical for cell survival and proliferation. The compound was found to inhibit the phosphorylation of Akt at Ser473, thereby suppressing the activation of downstream effectors such as mTOR. This mechanism of action suggests its potential as an adjunct therapy in cancer treatment, where the inhibition of mTOR signaling is a well-established strategy. These findings have prompted further investigation into the use of this compound as a scaffold for the development of targeted anticancer agents.

Despite its promising applications, the development of 3-(2,2-Dimethylpropanoyl)amino-4-methylbenzoic Acid as a therapeutic agent requires careful consideration of its pharmacokinetic properties. Studies have shown that the compound exhibits moderate solubility in aqueous media, which may necessitate the use of prodrug strategies to improve its bioavailability. Additionally, the potential for metabolic interactions with other drugs has been evaluated using in silico models, which have identified possible cytochrome P450 enzyme interactions. These findings emphasize the importance of conducting comprehensive preclinical studies to ensure the safety and efficacy of compounds derived from this scaffold.

In conclusion, 3-(2,2-Dimethylpropanoyl)amino-4-methylbenzoic Acid represents a versatile platform for the development of novel therapeutics. Its unique molecular structure, combined with recent advancements in synthetic chemistry and computational modeling, has positioned it as a key player in the design of drugs targeting inflammatory, metabolic, and oncological disorders. As research in this area continues to evolve, the compound is poised to play an increasingly important role in the discovery of innovative treatments for a wide range of diseases.